Cas no 1797008-83-3 (2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid)

• Product Name: 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid
• CAS No: 1797008-83-3
• CID: 4552044
• Update Time: 2025-06-12

2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid

Additional information on 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid

2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid: An Emerging Compound in Medicinal Chemistry

2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid, with the CAS number 1797008-83-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as acyl derivatives, which are characterized by the presence of an acyl group attached to a hydroxyl or amino moiety. The intricate structure of this compound, featuring a cyclohexyl ring, a phenyl group, and an acetic acid moiety, makes it a promising candidate for various pharmacological studies.

The cyclohexyl ring in 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid imparts significant conformational stability and hydrophobicity, which are crucial for its biological activity. The presence of the hydroxy group enhances the compound's solubility and reactivity, while the phenylacetyloxy moiety contributes to its lipophilicity and potential for receptor binding. These structural characteristics collectively influence the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive target for drug development.

Recent studies have explored the potential therapeutic applications of 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound effectively reduces pain sensitivity and inflammation, suggesting its potential use in the treatment of chronic pain conditions. The mechanism underlying its analgesic effects is thought to involve the inhibition of COX enzymes and the modulation of nociceptive pathways.

The safety profile of 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and human trials.

In terms of chemical synthesis, 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid can be synthesized through a multi-step process involving the reaction of cyclohexanone with phenylacetyl chloride, followed by esterification and hydrolysis steps. The synthesis route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The future prospects for 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects, paving the way for its potential use as a novel therapeutic agent.

In conclusion, 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetyloxy)acetic Acid, with CAS number 1797008-83-3, is a promising compound with unique structural features and diverse biological activities. Its anti-inflammatory and analgesic properties make it a valuable candidate for further research and development in medicinal chemistry. As more studies are conducted, this compound has the potential to contribute significantly to the advancement of therapeutic options for various medical conditions.